Cas no 7651-83-4 (Isoquinolin-7-ol)

Isoquinolin-7-ol Properties

Names and Identifiers

• Isoquinolin-7-ol
• 7-Isoquinolinol
• 7-Hydroxyisoquinoline
• Z56928661
• AC-9567
• MFCD00456131
• 7-Isoquinolinol, AldrichCPR
• 7651-83-4
• CS-W011000
• AKOS001061431
• EN300-05942
• DTXSID90901678
• MB01177
• PS-4726
• FT-0685558
• NoName_814
• SCHEMBL276615
• W-205613
• RTE2_000003
• WCRKBMABEPCYII-UHFFFAOYSA-N
• FT-0621436
• J-519272
• A9697
• 7(1H)-Isoquinolinone
• SY020018
• AM20061496
• 14476-74-5
• NS00126245
• isoquinoline, 7-hydroxy-
• DB-063563
• AE-641/31638060
• DB-011506
• +Expand

• MDL： MFCD00456131
• InChIKey： WCRKBMABEPCYII-UHFFFAOYSA-N
• Inchi： 1S/C9H7NO/c11-9-2-1-7-3-4-10-6-8(7)5-9/h1-6,11H
• SMILES： OC1=CC2=C(C=C1)C=CN=C2
• BRN： 113224

Computed Properties

• Exact Mass: 145.052764g/mol
• Surface Charge: 0
• XLogP3: 1.9
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 145.052764g/mol
• Monoisotopic Mass: 145.052764g/mol
• Topological Polar Surface Area: 33.1Ų
• Heavy Atom Count: 11
• Complexity: 138
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 3
• Surface Charge: 0

Experimental Properties

• LogP: 1.94040
• PSA: 33.12000
• Refractive Index: 1.4500 (estimate)
• Boiling Point: 332.1℃ at 760 mmHg
• Melting Point: 226-228 °C
• Flash Point: 154.6 °C
• Solubility: Soluble in methanol and concentrated sulfuric acid.
• Color/Form: Solid
• pka: 5.68(at 20℃)
• Density: 1.1555 (rough estimate)

Isoquinolin-7-ol Security Information

• Safety Term：S26;S36
• Safety Instruction： S26-S36/37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xn
• Hazard Statement： H302;H315;H318;H335
• Warning Statement： P261;P280;P305+P351+P338
• Storage Condition：Room temperature
• Risk Phrases： R36/37/38: irritating to eyes, respiratory tract and skin.
• Signal Word：Danger

Isoquinolin-7-ol Customs Data

• HS CODE：2933499090
• Customs Data：

  China Customs Code:

  2933499090

  Overview:

  2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%